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Compound of Interest

Compound Name: EPZ011989 hydrochloride

Cat. No.: B8180834 Get Quote

EPZ011989 Hydrochloride Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common issues encountered when working with EPZ011989
hydrochloride, with a particular focus on its solubility in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is EPZ011989 hydrochloride?

EPZ011989 hydrochloride is a potent, selective, and orally bioavailable small molecule

inhibitor of the Enhancer of Zeste Homolog 2 (EZH2) histone methyltransferase.[1][2][3] It

equipotently inhibits both wild-type and mutant forms of EZH2.[1][3] EZH2 is the catalytic

subunit of the Polycomb Repressive Complex 2 (PRC2), which is responsible for the

methylation of histone H3 on lysine 27 (H3K27).[3] Aberrant activity of EZH2 is implicated in

various cancers, making it a key therapeutic target.[3][4]

Q2: What is the primary mechanism of action of EPZ011989?

EPZ011989 functions by inhibiting the catalytic activity of EZH2. This prevents the

trimethylation of H3K27 (H3K27me3), a key epigenetic modification that leads to the silencing

of target genes.[3][4] By blocking this process, EPZ011989 can reactivate the expression of
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tumor suppressor genes that are aberrantly silenced in cancer cells.[4] The inhibitor shows high

selectivity for EZH2 over other histone methyltransferases, including over 15-fold selectivity

against the related EZH1 enzyme.[1][3][5][6]

Q3: I'm having trouble dissolving EPZ011989 hydrochloride in DMSO. Is it soluble?

Solubility of EPZ011989 hydrochloride in DMSO can be challenging and reports vary. While

some datasheets indicate solubility up to 20 mg/mL (31.13 mM), others report lower values

around 5 mg/mL (7.78 mM) or even insolubility.[1] This variability can be due to several factors,

including the purity of the compound, the quality of the DMSO, and the dissolution technique. A

critical factor is that DMSO is hygroscopic (readily absorbs moisture from the air), and

absorbed water can significantly decrease the solubility of the compound.[1][7]

Q4: What is the recommended procedure for preparing a stock solution in DMSO?

To maximize the chances of successful dissolution, it is crucial to use fresh, anhydrous-grade

DMSO. Warming the solution, vortexing, and sonication are often necessary to facilitate

dissolution.[6][8] Please refer to the detailed experimental protocol below for a step-by-step

guide.

Q5: How should I store the solid compound and my DMSO stock solution?

Solid Compound: The solid (powder) form of EPZ011989 hydrochloride should be stored at

-20°C for long-term stability (up to 3 years).[1]

Stock Solutions: Once dissolved in DMSO, it is recommended to prepare single-use aliquots

to avoid repeated freeze-thaw cycles.[1] These aliquots should be stored at -80°C for up to

one year or at -20°C for up to one month.[1][2]

Biochemical and Physicochemical Data
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Parameter Value Reference

Target EZH2 (wild-type and mutant) [1][3]

Ki <3 nM [1][2][3][5][6]

IC50
<100 nM (for cellular H3K27

methylation)
[1][3]

Selectivity
>15-fold vs. EZH1; >3000-fold

vs. 20 other HMTs
[1][3][5][6]

Solubility Data
Solvent Concentration Molarity Notes Reference

DMSO 5 - 20 mg/mL 7.78 - 31.13 mM

Solubility can be

variable. Use of

fresh, anhydrous

DMSO and

sonication/warmi

ng is

recommended.

[1]

DMSO 3.8 mg/mL 6.27 mM
Sonication is

recommended.
[6]

Ethanol 100 mg/mL 165.07 mM
Sonication is

recommended.
[6]

Water Insoluble - [1]

Molecular Weight of EPZ011989 Hydrochloride: 642.27 g/mol [1]
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Caption: Mechanism of action of EPZ011989 hydrochloride.

Experimental Protocols
Protocol: Preparation of a 10 mM Stock Solution in
DMSO
This protocol details the steps for dissolving EPZ011989 hydrochloride in DMSO to prepare a

10 mM stock solution.

Preparation:
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Bring the vial of EPZ011989 hydrochloride powder to room temperature before opening.

Use a fresh, unopened bottle of anhydrous (≤0.02% water) dimethyl sulfoxide (DMSO).

Calculation:

The molecular weight of EPZ011989 hydrochloride is 642.27 g/mol .

To prepare a 10 mM (0.01 mol/L) solution, you will need 6.42 mg per 1 mL of DMSO.

Calculate the required volume of DMSO based on the amount of compound in your vial.

For example, for 10 mg of compound: Volume (mL) = (Mass (mg) / MW ( g/mol )) /

Concentration (mol/L) * 1000 = (10 / 642.27) / 0.01 = 1.557 mL

Dissolution:

Add the calculated volume of anhydrous DMSO to the vial containing the compound.

Cap the vial tightly and vortex vigorously for 1-2 minutes.

If the solid is not fully dissolved, proceed to sonication.

Sonication and Warming (If Necessary):

Place the vial in a water bath sonicator.

Sonicate for 10-15 minutes. Check for dissolution.

If particulates remain, warm the solution in a 37°C water bath for 10-20 minutes, with

intermittent vortexing.[8][9] Caution: Do not overheat.

Storage:

Once the compound is fully dissolved, creating a clear solution, prepare single-use

aliquots.

Store the aliquots at -80°C for long-term storage.
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Caption: Workflow for preparing EPZ011989 hydrochloride stock solution.
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Troubleshooting Guide
Use this guide if you encounter precipitates or incomplete dissolution after following the

standard protocol.

Issue: Compound did not
dissolve completely in DMSO

Did you use fresh,
anhydrous DMSO?

Action: Repeat with a new,
sealed bottle of anhydrous DMSO.

DMSO is highly hygroscopic.

No

Did you sonicate the solution?

Yes

Retry

Action: Sonicate in a water bath
for at least 15-30 minutes.

No

Did you gently warm the solution?

Yes

Retry

Action: Warm solution to 37°C
for 10-20 minutes with vortexing.

Do not boil.

No

Is the concentration too high?

Yes

Retry

Action: Try preparing a more dilute
stock solution (e.g., 5 mg/mL or lower).

Check batch-specific solubility.

Yes

If issue persists, the problem may be
related to the specific lot of the compound.

Contact the supplier for support.

No

Retry
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Click to download full resolution via product page

Caption: Troubleshooting workflow for solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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